Cas no 2586-89-2 (3-Heptyne)
3-Heptyne structure
Product Name:3-Heptyne
CAS No:2586-89-2
MF:C7H12
MW:96.1701822280884
MDL:MFCD00039960
CID:270495
PubChem ID:24864240
Update Time:2025-04-19
3-Heptyne Chemical and Physical Properties
Names and Identifiers
-
- 3-Heptyne
- hept-3-yne
- 1-Ethyl-2-propylacetylene
- DTXSID10180509
- ASI2RQ5WEI
- EINECS 219-967-7
- J-016152
- NS00027981
- 2586-89-2
- FT-0615777
- AKOS015842686
- UNII-ASI2RQ5WEI
- KLYHSJRCIZOUHE-UHFFFAOYSA-N
- 3-Heptyne, 97%
- MFCD00039960
- DTXCID00103000
-
- MDL: MFCD00039960
- Inchi: 1S/C7H12/c1-3-5-7-6-4-2/h3-5H2,1-2H3
- InChI Key: KLYHSJRCIZOUHE-UHFFFAOYSA-N
- SMILES: C(C)CC#CCC
Computed Properties
- Exact Mass: 96.09396
- Monoisotopic Mass: 96.093900383g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 78.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.8
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Color/Form: Not available
- Density: 0.741 g/mL at 25 °C(lit.)
- Melting Point: -130.5°C
- Boiling Point: 105-106 °C(lit.)
- Flash Point: Fahrenheit: 3.2 ° f
Celsius: -16 ° c - Refractive Index: n20/D 1.4225(lit.)
- PSA: 0
- LogP: 2.19990
- Solubility: Not available
3-Heptyne Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H225-H315-H319-H335
- Warning Statement: P210-P261-P305+P351+P338
- Hazardous Material transportation number:UN 3295 3/PG 1
- WGK Germany:3
- Hazard Category Code: 11-36/37/38
- Safety Instruction: 16-26-36/37/39
-
Hazardous Material Identification:
- Risk Phrases:R11-R36/37/38
- Safety Term:S16;S23;S33;S62
- HazardClass:3
3-Heptyne Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA00298-2g |
Hept-3-yne |
2586-89-2 | 2g |
¥678.0 | 2021-09-04 | ||
| abcr | AB105403-10 g |
3-Heptyne, 98%; . |
2586-89-2 | 98% | 10 g |
€177.60 | 2023-07-20 | |
| abcr | AB105403-50 g |
3-Heptyne, 98%; . |
2586-89-2 | 98% | 50g |
€345.60 | 2023-04-11 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H53504-5g |
3-Heptyne, 97% |
2586-89-2 | 97% | 5g |
¥915.00 | 2023-04-13 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H53504-25g |
3-Heptyne, 97% |
2586-89-2 | 97% | 25g |
¥3436.00 | 2023-04-13 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-231738-2 g |
3-Heptyne, |
2586-89-2 | 2g |
¥308.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-231738-2g |
3-Heptyne, |
2586-89-2 | 2g |
¥308.00 | 2023-09-05 | ||
| abcr | AB105403-10g |
3-Heptyne, 98%; . |
2586-89-2 | 98% | 10g |
€177.60 | 2025-02-18 |
3-Heptyne Related Literature
-
1. Field-ion mass spectra of some alkynesB. C. Patterson,M. Seakins Trans. Faraday Soc. 1967 63 1863
-
2. Acetylene–allene isomerisations. Part II. Base catalysis by sodium amide in liquid ammoniaMalcolm D. Carr,Leong H. Gan,Ian Reid J. Chem. Soc. Perkin Trans. 2 1973 672
-
3. 310. Lipids. Part V. Total synthesis of ximenynic acid, homoricinstearolic acid, and two fatty hydroxy-acids with allenic sidebranchesL. Crombie,A. G. Jacklin J. Chem. Soc. 1957 1622
-
4. Researches on acetylenic compounds. Part XLVII. The prototropic rearrangements of some acetylenic dicarboxylic acidsE. R. H. Jones,G. H. Mansfield,M. C. Whiting J. Chem. Soc. 1954 3208
-
Matthew E. O'Reilly,Ion Ghiviriga,Khalil A. Abboud,Adam S. Veige Dalton Trans. 2013 42 3326
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